Cas no 113793-83-2 (Benzoic acid, 2-[2-(acetyloxy)ethyl]-6-iodo-, methyl ester)

• Product Name: Benzoic acid, 2-[2-(acetyloxy)ethyl]-6-iodo-, methyl ester
• CAS No: 113793-83-2
• MF: C₁₂H₁₃IO₄
• MW: 348.133696317673
• CID: 2879160
• Update Time: 2023-08-10

Benzoic acid, 2-[2-(acetyloxy)ethyl]-6-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-(acetyloxy)ethyl]-6-iodo-, methyl ester

• Inchi： 1S/C12H13IO4/c1-8(14)17-7-6-9-4-3-5-10(13)11(9)12(15)16-2/h3-5H,6-7H2,1-2H3
• InChI Key： ZDQQGVNMKPULCZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(=O)OC)CCOC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6